Cas no 4948-29-2 (trans-2-Pinanol)

• Product Name: trans-2-Pinanol
• CAS No: 4948-29-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 330190
• PubChem ID: 1268143
• Update Time: 2025-05-22

trans-2-Pinanol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-2-ol,2,6,6-trimethyl-, (1R,2R,5S)-rel-
• 2,6,6-Trimethylbicyclo[3.1.1]heptan-2-ol, (1.α.,2.β.,5.α.)-
• cis-2-Pinanol
• (E)-Pinan-2-ol
• (E)-Pinene hydrate
• 2,6,6-Trimethylbicyclo(3.1.1)heptan-2-ol, (1α,2&#946
• 2,6,6-Trimethylbicyclo[3.1.1]heptan-2-ol-, (1R,2R,5S)-rel-
• 2-Pinanol, trans-
• Bicyclo(3.1.1)heptan-2-ol, 2,6,6-trimethyl-, (1α,2&#946
• NSC 2326
• -ol
• Pinan-2&#946
• trans-Pinan-2-ol
• trans-Pinene hydrate
• trans-2-Pinanol
• YYWZKGZIIKPPJZ-QXFUBDJGSA-N
• (1R,2R,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol
• 35408-04-9
• DTXSID7091545
• Pinan-2.beta.-ol
• 10 alpha-Pinan-2-ol
• 2-PINANOL, TRANS-(+/-)-
• DTXSID8027583
• Q3IVK90KUD
• Bicyclo(3.1.1)heptan-2-ol, 2,6,6-trimethyl-, (1R,2R,5S)-rel-
• cis-Pinene hydrate
• NS00114000
• NSC-2326
• 4948-29-2

• Inchi： 1S/C10H18O/c1-9(2)7-4-5-10(3,11)8(9)6-7/h7-8,11H,4-6H2,1-3H3/t7-,8+,10+/m0/s1
• InChI Key： YYWZKGZIIKPPJZ-QXFUBDJGSA-N
• SMILES： O[C@]1(C)CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.1

Experimental Properties

• Density: 0.969
• Boiling Point: 203.1°Cat760mmHg
• Flash Point: 80.8°C
• Refractive Index: 1.488
• PSA: 20.23
• LogP: 2.19350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on trans-2-Pinanol

Comprehensive Guide to trans-2-Pinanol (CAS No. 4948-29-2): Properties, Applications, and Industry Insights

trans-2-Pinanol (CAS No. 4948-29-2) is a naturally occurring monoterpenoid alcohol widely recognized for its versatile applications in fragrances, flavors, and specialty chemicals. As a derivative of α-pinene, this compound exhibits a unique woody-pine aroma, making it a sought-after ingredient in perfumery and aromatherapy. The growing demand for sustainable terpenes and bio-based solvents has further elevated its commercial significance, aligning with global trends toward eco-friendly alternatives.

Chemically, trans-2-Pinanol belongs to the bicyclic tertiary alcohol class, with a molecular formula of C₁₀H₁₈O. Its stereospecific structure contributes to distinct physicochemical properties, including a boiling point of 210–212°C and moderate solubility in organic solvents. Researchers have explored its role as a chiral building block in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. Recent studies highlight its potential in green chemistry applications, such as catalytic hydrogenation processes.

The fragrance industry values trans-2-Pinanol for its ability to enhance pine-like olfactory profiles in household cleaners and personal care products. With consumers increasingly favoring natural fragrance ingredients, this compound has gained traction as a safer alternative to synthetic musks. Notably, its low toxicity profile (LD₅₀ > 2,000 mg/kg in rodent studies) supports its use in cosmetic formulations, complying with regulations like IFRA and REACH.

In flavor applications, trans-2-Pinanol imparts earthy notes to food additives, often blended with other terpene derivatives for complex flavor matrices. The food-grade terpenes market has seen a 12% annual growth (2020–2023), driven by demand for clean-label ingredients. Regulatory approvals by FDA (21 CFR 172.515) and EFSA further bolster its adoption in natural flavor systems.

From a technical perspective, trans-2-Pinanol demonstrates promise in advanced material science. Its rigid bicyclic framework serves as a precursor for high-performance polymers, with recent patents disclosing its use in epoxy resin modifiers. The compound’s ability to improve thermal stability (up to 300°C in composite testing) makes it relevant for biodegradable plastics research—a hot topic in circular economy discussions.

Market analytics reveal that searches for "trans-2-Pinanol suppliers" and "CAS 4948-29-2 specifications" have increased by 18% YoY, reflecting industrial interest. Quality benchmarks typically require ≥98% purity (GC analysis), with key impurities being cis-2-Pinanol and pinane derivatives. Storage recommendations emphasize amber glass containers under nitrogen to prevent oxidative degradation, a common concern among buyers.

Environmental considerations position trans-2-Pinanol favorably in carbon footprint assessments. Lifecycle analyses show its production from turpentine feedstocks generates 40% fewer CO₂ equivalents compared to petrochemical analogues. This aligns with the EU Green Deal objectives, explaining its inclusion in bioeconomy strategies across Scandinavia and North America.

Emerging research explores trans-2-Pinanol’s bioactive potential, with 2023 studies indicating modest antimicrobial activity against Gram-positive bacteria. While not a standalone antibiotic, its synergy with conventional preservatives could revolutionize natural antimicrobial formulations—a trending topic in PubMed-indexed publications.

For laboratory applications, trans-2-Pinanol serves as a valuable NMR shift reference (δ_H 1.2–1.8 ppm in CDCl₃) and chiral stationary phase modifier in GC columns. Its Hansen solubility parameters (δ_D=17.2, δ_P=4.3, δ_H=8.1 MPa^1/2) facilitate solvent selection for terpene extraction optimization—a frequent query in chromatography forums.

Future outlooks suggest expansion in cannabis terpene blends, where trans-2-Pinanol may enhance entourage effects. With 37% of terpene manufacturers now offering customized profiles (2024 market data), this niche presents growth opportunities. Sustainable production methods like enzymatic pinene conversion are also gaining R&D investment, addressing the "green terpene synthesis" search trend (+25% MoM).